1-(2,4-Dichlorophenyl)-3-methyl-1H-pyrazol-5-amine
Description
Synthesis Analysis
The synthesis of compounds similar to “1-(2,4-Dichlorophenyl)-3-methyl-1H-pyrazol-5-amine” has been described in the literature. For instance, a study discusses the synthesis of related compounds using the Baker-Venkatraman rearrangement on ester . The synthesized compounds were confirmed by spectroscopic analysis such as 1H-NMR, 13C-NMR, Mass, elemental analysis, magnetic susceptibility, and XRD .Scientific Research Applications
Medicine: Antagonist for Cannabinoid Receptors
In the field of medicine, derivatives of 1-(2,4-Dichlorophenyl)-3-methyl-1H-pyrazol-5-amine have been explored as potential antagonists for cannabinoid receptors . These compounds could play a significant role in weight management and the treatment of obesity-related metabolic disorders by modulating the endocannabinoid system.
Agriculture: Fungicide and Insecticide Activity
The compound’s derivatives, particularly those with an oxadiazole structure, have shown promising fungicidal and insecticidal activities . They are used to protect crops by controlling harmful insects and preventing fungal infections, thereby contributing to increased agricultural productivity.
Biotechnology: Enzyme Inhibition
In biotechnological research, 1-(2,4-Dichlorophenyl)-3-methyl-1H-pyrazol-5-amine derivatives have been utilized as enzyme inhibitors . These inhibitors are crucial for studying enzyme kinetics and mechanisms, as well as for developing new biocatalytic processes.
Pharmacology: Metabolic Studies
The compound has been involved in pharmacological studies to understand its influence on metabolic functions such as free fatty acid release and glucose metabolism . This research is vital for developing drugs that can regulate metabolic pathways and treat related diseases.
Chemical Synthesis: Ligand for Metal Complexes
In synthetic chemistry, 1-(2,4-Dichlorophenyl)-3-methyl-1H-pyrazol-5-amine serves as a ligand to form metal complexes . These complexes are important for understanding coordination chemistry and have applications in creating materials for electronic devices.
Environmental Science: Degradation of Pollutants
Research has also been conducted on the degradation of environmental pollutants like chlorophenols, where derivatives of the compound play a role in the breakdown of these contaminants, aiding in water purification and environmental remediation efforts .
properties
IUPAC Name |
2-(2,4-dichlorophenyl)-5-methylpyrazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9Cl2N3/c1-6-4-10(13)15(14-6)9-3-2-7(11)5-8(9)12/h2-5H,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWTJFVJUYHZYCH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)N)C2=C(C=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,4-Dichlorophenyl)-3-methyl-1H-pyrazol-5-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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